Distinct phosphorylation and dephosphorylation dynamics of protein arginine kinases revealed by fluorescent activity probes†
Chemical Communications Pub Date: 2019-06-04 DOI: 10.1039/C9CC03285A
Abstract
Protein arginine (Arg) phosphorylation regulates stress responses and virulence in bacteria. With fluorescent activity probes, we show that McsB, a protein Arg kinase, can dephosphorylate phosphoarginine (pArg) residues to produce ATP from ADP, implicating the dynamic control of protein pArg levels by the kinase even without a phosphatase.
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